3-Methylnonane-2,4-dione (Mixture of isomers)
3-Methylnonane-2,4-dione (Mixture of isomers)
3-Methyl-2, 4-nonanedione, also known as 3-octylpentane-2, 4-dione, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. 3-Methyl-2, 4-nonanedione is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methyl-2, 4-nonanedione is a burnt, caramel, and fruity tasting compound that can be found in fats and oils and tea. This makes 3-methyl-2, 4-nonanedione a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
113486-29-6
VCID:
VC0147431
InChI:
InChI=1S/C10H18O2/c1-4-5-6-7-10(12)8(2)9(3)11/h8H,4-7H2,1-3H3
SMILES:
CCCCCC(=O)C(C)C(=O)C
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
3-Methylnonane-2,4-dione (Mixture of isomers)
CAS No.: 113486-29-6
Reference Standards
VCID: VC0147431
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
| CAS No. | 113486-29-6 |
|---|---|
| Product Name | 3-Methylnonane-2,4-dione (Mixture of isomers) |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | 3-methylnonane-2,4-dione |
| Standard InChI | InChI=1S/C10H18O2/c1-4-5-6-7-10(12)8(2)9(3)11/h8H,4-7H2,1-3H3 |
| Standard InChIKey | BGVBGAIWXAXBLP-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)C(C)C(=O)C |
| Canonical SMILES | CCCCCC(=O)C(C)C(=O)C |
| Density | 0.923-0.927 |
| Physical Description | Colourless to yellowish liquid; Fruity aroma with vanilla top notes |
| Description | 3-Methyl-2, 4-nonanedione, also known as 3-octylpentane-2, 4-dione, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. 3-Methyl-2, 4-nonanedione is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methyl-2, 4-nonanedione is a burnt, caramel, and fruity tasting compound that can be found in fats and oils and tea. This makes 3-methyl-2, 4-nonanedione a potential biomarker for the consumption of these food products. |
| Solubility | Soluble in hexane, diethylether; insoluble in water Soluble (in ethanol) |
| Synonyms | 3-Methyl-2,4-nonanedione; 3-Methylnonan-2,4-dione |
| PubChem Compound | 529481 |
| Last Modified | Nov 11 2021 |
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